Cas no 2228748-77-2 (tert-butyl 4-1-(methylamino)cyclopropyl-1H-imidazole-1-carboxylate)

• Product Name: tert-butyl 4-1-(methylamino)cyclopropyl-1H-imidazole-1-carboxylate
• CAS No: 2228748-77-2
• MF: C₁₂H₁₉N₃O₂
• MW: 237.298162698746
• CID: 5946159
• PubChem ID: 165711879
• Update Time: 2025-06-08

tert-butyl 4-1-(methylamino)cyclopropyl-1H-imidazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-1-(methylamino)cyclopropyl-1H-imidazole-1-carboxylate
• 2228748-77-2
• EN300-1895058
• tert-butyl 4-[1-(methylamino)cyclopropyl]-1H-imidazole-1-carboxylate

• Inchi： 1S/C12H19N3O2/c1-11(2,3)17-10(16)15-7-9(14-8-15)12(13-4)5-6-12/h7-8,13H,5-6H2,1-4H3
• InChI Key： KIQZJPLEUBMZGK-UHFFFAOYSA-N
• SMILES： O(C(N1C=NC(=C1)C1(CC1)NC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 237.147726857g/mol
• Monoisotopic Mass: 237.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 56.2Ų

Additional information on tert-butyl 4-1-(methylamino)cyclopropyl-1H-imidazole-1-carboxylate

Introduction to Tert-butyl 4-1-(methylamino)cyclopropyl-1H-imidazole-1-carboxylate (CAS No. 2228748-77-2)

Tert-butyl 4-1-(methylamino)cyclopropyl-1H-imidazole-1-carboxylate, a compound with the CAS number 2228748-77-2, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential therapeutic applications. The structural framework of this molecule incorporates several key functional groups, including a tert-butyl moiety, a cyclopropyl ring, and an imidazole carboxylate group, which collectively contribute to its unique chemical properties and biological activities.

The synthesis and characterization of Tert-butyl 4-1-(methylamino)cyclopropyl-1H-imidazole-1-carboxylate have been subjects of extensive research in recent years. The introduction of the tert-butyl group enhances the lipophilicity of the molecule, making it more suitable for oral administration and improving its bioavailability. Additionally, the cyclopropyl ring introduces rigidity to the molecular structure, which can influence its binding affinity to biological targets. The imidazole carboxylate group is particularly noteworthy, as it serves as a key pharmacophore in many bioactive molecules.

Recent studies have highlighted the importance of Tert-butyl 4-1-(methylamino)cyclopropyl-1H-imidazole-1-carboxylate in the development of novel therapeutic agents. Its unique structural features have been exploited in the design of compounds with potential applications in oncology, inflammation, and neurodegenerative diseases. For instance, research has demonstrated that derivatives of this compound exhibit inhibitory activity against various enzymes implicated in disease pathways. This has sparked interest in exploring its efficacy as a lead compound for drug discovery programs.

The pharmacological profile of Tert-butyl 4-1-(methylamino)cyclopropyl-1H-imidazole-1-carboxylate has been extensively studied in vitro and in vivo. Preclinical investigations have revealed that this compound demonstrates promising activity against multiple targets, including kinases and transcription factors. The presence of the methylamino group further enhances its biological activity by modulating receptor interactions. These findings suggest that Tert-butyl 4-1-(methylamino)cyclopropyl-1H-imidazole-1-carboxylate could serve as a valuable scaffold for the development of next-generation therapeutics.

In addition to its pharmacological properties, Tert-butyl 4-1-(methylamino)cyclopropyl-1H-imidazole-1-carboxylate exhibits favorable pharmacokinetic characteristics. Its chemical stability under various conditions makes it suitable for formulation into diverse pharmaceutical dosage forms. Furthermore, its solubility profile allows for flexible administration routes, including oral and intravenous delivery. These attributes are crucial for ensuring patient compliance and therapeutic efficacy.

The synthetic route to Tert-butyl 4-1-(methylamino)cyclopropyl-1H-imidazole-1-carboxylate has been optimized to ensure high yield and purity. The synthesis involves multiple steps, including cyclization reactions, functional group transformations, and protection-deprotection strategies. Advanced synthetic techniques have been employed to enhance efficiency and minimize byproduct formation. These advancements have not only improved the accessibility of this compound but also paved the way for its large-scale production.

The potential applications of Tert-butyl 4-1-(methylamino)cyclopropyl-1H-imidazole-1-carboxylate extend beyond traditional pharmaceuticals. Researchers are exploring its use in agrochemicals and specialty chemicals, where its unique properties could provide novel solutions for crop protection and material science applications. This versatility underscores the compound's significance as a building block for innovation across multiple industries.

As our understanding of molecular interactions continues to evolve, Tert-butyl 4-1-(methylamino)cyclopropyl-1H-imidazole-1-carboxylate is poised to play a pivotal role in shaping future therapeutic strategies. Ongoing research efforts are focused on elucidating its mechanism of action and identifying new targets for intervention. Collaborative initiatives between academia and industry are expected to accelerate the translation of these findings into clinical practice.

In conclusion, Tert-butyl 4-1-(methylamino)cyclopropyl-1H-imidazole-1-carboxylate (CAS No. 2228748-77-2) is a multifaceted compound with significant potential in pharmaceutical development. Its unique structural features, combined with favorable pharmacokinetic properties, make it an attractive candidate for further exploration. As research progresses, this compound is likely to contribute substantially to advancements in medicine and related fields.